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Compound of Interest

Compound Name: 1-Methyl-2-(methylthio)imidazole

Cat. No.: B120105

Essential Safety and Handling Guide for 1-Methyl-2-
(methylthio)imidazole

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount when handling specialized chemical reagents. This guide provides
essential, immediate safety and logistical information for the proper handling and disposal of 1-
Methyl-2-(methylthio)imidazole.

Chemical Profile:

Chemical Name: 1-Methyl-2-(methylthio)imidazole

CAS Number: 14486-52-3

Molecular Formula: CsHsN2S

Known Synonyms: S-Methylmethimiazole

While a specific Safety Data Sheet (SDS) for 1-Methyl-2-(methylthio)imidazole is not readily
available, its structure, containing both an imidazole and a methylthio (thiol derivative)
functional group, dictates the necessary safety precautions. The imidazole moiety suggests
potential corrosive properties, while the methylthio group indicates a strong, unpleasant odor
and potential toxicity.[1][2][3]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Methyl-2-
(methylthio)imidazole, based on the hazards associated with its constituent functional groups.
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PPE Category

Item

Specifications

Rationale

Engineering Controls

Chemical Fume Hood

Certified and properly

functioning.

To mitigate inhalation
of vapors and control
the strong, unpleasant
odor characteristic of
thiols.[2][4]

Hand Protection

Chemical-resistant

gloves

Nitrile rubber gloves
are recommended.[1]
[5] A minimum
thickness of >0.11
mm is advisable.
Always inspect gloves
for pinholes or tears

before use.[5]

To prevent skin
contact and

absorption.

Eye and Face

Protection

Safety Goggles

Tightly fitting with
side-shields,
compliant with ANSI
Z87.1 standards.[5]

To protect the eyes

from splashes.

Face Shield

To be worn in addition
to goggles when there
is a significant risk of
splashing.[6][7]

Provides a broader
area of protection for

the face.

Skin and Body

Protection

Laboratory Coat

Fully buttoned, long-
sleeved, and
extending to the

wrists.[5]

To protect against
accidental splashes
and contamination of

personal clothing.

Respiratory Protection

Respirator

A NIOSH-approved
respirator may be
necessary if working
outside of a fume

hood or if exposure

limits are exceeded.[7]

To prevent inhalation
of airborne particles or

vapors.
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Operational and Disposal Plans

A systematic approach to handling and disposal is crucial to minimize exposure and
environmental impact.

Handling Procedures:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[7]

e Location: All handling of 1-Methyl-2-(methylthio)imidazole should be conducted within a
certified chemical fume hood to minimize inhalation exposure and control odor.[2][4]

» Aliquoting and Transfer: Use appropriate tools and techniques to avoid generating aerosols
or dust.

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[7] Contaminated PPE should be removed and disposed of properly.[5]

Disposal Plan:

All waste contaminated with 1-Methyl-2-(methylthio)imidazole, including empty containers,
used PPE, and contaminated labware, must be disposed of as hazardous chemical waste.[7][8]

o Waste Collection: Collect contaminated materials in a designated, labeled, and sealed
container.[7]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the chemical name.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.

» Final Disposal: Follow your institution's and local regulations for the disposal of hazardous
chemical waste.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Scenario Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact ) ) ]
removing contaminated clothing.[5] Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open.[5]
Seek immediate medical attention.

Move the affected person to fresh air. If
Inhalation breathing is difficult, administer oxygen. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ) ) ) )
water. Seek immediate medical attention.[9]
Absorb the spill with an inert material (e.qg.,
) vermiculite, sand) and place it in a sealed
Small Spill ) ]
container for disposal as hazardous waste.
Ventilate the area.
] Evacuate the area and contact your institution's
Large Spill

emergency response team.

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chemical spill of 1-Methyl-
2-(methylthio)imidazole.
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Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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